Cas no 896320-85-7 (N-(4-acetylphenyl)-2-({7-methyl-4-oxo-4H-pyrido1,2-a1,3,5triazin-2-yl}sulfanyl)acetamide)

• Product Name: N-(4-acetylphenyl)-2-({7-methyl-4-oxo-4H-pyrido1,2-a1,3,5triazin-2-yl}sulfanyl)acetamide
• CAS No: 896320-85-7
• MF: C₁₈H₁₆N₄O₃S
• MW: 368.409642219543
• CID: 5770607
• PubChem ID: 7259006
• Update Time: 2025-10-29

N-(4-acetylphenyl)-2-({7-methyl-4-oxo-4H-pyrido1,2-a1,3,5triazin-2-yl}sulfanyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-acetylphenyl)-2-(7-methyl-4-oxopyrido[1,2-a][1,3,5]triazin-2-yl)sulfanylacetamide
• N-(4-acetylphenyl)-2-({7-methyl-4-oxo-4H-pyrido[1,2-a][1,3,5]triazin-2-yl}sulfanyl)acetamide
• 896320-85-7
• N-(4-acetylphenyl)-2-((7-methyl-4-oxo-4H-pyrido[1,2-a][1,3,5]triazin-2-yl)thio)acetamide
• F2543-0382
• AKOS024658909
• N-(4-acetylphenyl)-2-({7-methyl-4-oxo-4H-pyrido1,2-a1,3,5triazin-2-yl}sulfanyl)acetamide

• Inchi： 1S/C18H16N4O3S/c1-11-3-8-15-20-17(21-18(25)22(15)9-11)26-10-16(24)19-14-6-4-13(5-7-14)12(2)23/h3-9H,10H2,1-2H3,(H,19,24)
• InChI Key： UVMTVQUQYLXRQE-UHFFFAOYSA-N
• SMILES： S(CC(NC1C=CC(C(C)=O)=CC=1)=O)C1=NC(N2C=C(C)C=CC2=N1)=O

Computed Properties

• Exact Mass: 368.09431156g/mol
• Monoisotopic Mass: 368.09431156g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 746
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 117Ų

Additional information on N-(4-acetylphenyl)-2-({7-methyl-4-oxo-4H-pyrido1,2-a1,3,5triazin-2-yl}sulfanyl)acetamide

Comprehensive Analysis of N-(4-acetylphenyl)-2-({7-methyl-4-oxo-4H-pyrido[1,2-a][1,3,5]triazin-2-yl}sulfanyl)acetamide (CAS No. 896320-85-7)

The compound N-(4-acetylphenyl)-2-({7-methyl-4-oxo-4H-pyrido[1,2-a][1,3,5]triazin-2-yl}sulfanyl)acetamide (CAS No. 896320-85-7) is a structurally unique molecule that has garnered significant interest in the field of medicinal chemistry and drug discovery. Its complex name reflects a combination of functional groups, including an acetylphenyl moiety, a pyridotriazine core, and a sulfanylacetamide linker. These features make it a promising candidate for various biomedical applications, particularly in the development of targeted therapies.

Recent trends in pharmaceutical research highlight a growing demand for small-molecule inhibitors and kinase-targeting agents, which aligns with the potential applications of this compound. The pyrido[1,2-a][1,3,5]triazine scaffold is known for its ability to modulate enzymatic activity, making it a valuable template for designing anti-inflammatory and anticancer agents. Researchers are increasingly exploring its derivatives to address unmet medical needs, such as drug resistance in oncology and chronic inflammatory diseases.

From a synthetic chemistry perspective, the sulfanylacetamide bridge in N-(4-acetylphenyl)-2-({7-methyl-4-oxo-4H-pyrido[1,2-a][1,3,5]triazin-2-yl}sulfanyl)acetamide offers versatility for further structural modifications. This adaptability is crucial for optimizing pharmacokinetic properties and bioavailability, two key factors in modern drug development. Computational studies, including molecular docking and QSAR modeling, have been employed to predict its binding affinity with various biological targets, further validating its therapeutic potential.

In the context of green chemistry, the synthesis of this compound has been optimized to minimize environmental impact. Innovations such as catalyst-free reactions and solvent-free conditions are being explored to enhance sustainability. These advancements resonate with the global push for eco-friendly pharmaceutical manufacturing, a topic frequently searched by professionals in the field.

The compound’s mechanism of action is another area of active investigation. Preliminary studies suggest it may interfere with signal transduction pathways, particularly those involving protein kinases. This aligns with current research hotspots, such as precision medicine and personalized therapy, where understanding molecular interactions is paramount. Its 7-methyl-4-oxo-4H-pyrido[1,2-a][1,3,5]triazin-2-yl group is hypothesized to play a critical role in these interactions.

Analytical characterization of CAS No. 896320-85-7 involves advanced techniques like NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods ensure precise identification and purity assessment, which are essential for regulatory compliance and clinical translation. The compound’s thermal stability and solubility profile have also been documented, providing valuable data for formulation scientists.

In summary, N-(4-acetylphenyl)-2-({7-methyl-4-oxo-4H-pyrido[1,2-a][1,3,5]triazin-2-yl}sulfanyl)acetamide represents a multifaceted molecule with broad applicability in drug discovery. Its structural complexity, combined with its potential therapeutic benefits, positions it as a subject of ongoing research. As the scientific community continues to explore its properties, this compound may soon emerge as a cornerstone in the development of next-generation therapeutics.